4-(carboxymethylthio)betamethasone
4-(carboxymethylthio)betamethasone
Brand Name:
Vulcanchem
CAS No.:
121383-83-3
VCID:
VC0049555
InChI:
InChI=1S/C24H31FO7S/c1-12-8-15-13-4-5-14-20(33-11-19(30)31)16(27)6-7-21(14,2)23(13,25)17(28)9-22(15,3)24(12,32)18(29)10-26/h6-7,12-13,15,17,26,28,32H,4-5,8-11H2,1-3H3,(H,30,31)/t12-,13-,15-,17-,21-,22-,23-,24-/m0/s1
SMILES:
CC1CC2C3CCC4=C(C(=O)C=CC4(C3(C(CC2(C1(C(=O)CO)O)C)O)F)C)SCC(=O)O
Molecular Formula:
C24H31FO7S
Molecular Weight:
482.6 g/mol
4-(carboxymethylthio)betamethasone
CAS No.: 121383-83-3
Main Products
VCID: VC0049555
Molecular Formula: C24H31FO7S
Molecular Weight: 482.6 g/mol
| CAS No. | 121383-83-3 |
|---|---|
| Product Name | 4-(carboxymethylthio)betamethasone |
| Molecular Formula | C24H31FO7S |
| Molecular Weight | 482.6 g/mol |
| IUPAC Name | 2-[[(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-4-yl]sulfanyl]acetic acid |
| Standard InChI | InChI=1S/C24H31FO7S/c1-12-8-15-13-4-5-14-20(33-11-19(30)31)16(27)6-7-21(14,2)23(13,25)17(28)9-22(15,3)24(12,32)18(29)10-26/h6-7,12-13,15,17,26,28,32H,4-5,8-11H2,1-3H3,(H,30,31)/t12-,13-,15-,17-,21-,22-,23-,24-/m0/s1 |
| Standard InChIKey | YNWPGLLPEDRZEY-YXMUHAPFSA-N |
| Isomeric SMILES | C[C@H]1C[C@H]2[C@@H]3CCC4=C(C(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)CO)O)C)O)F)C)SCC(=O)O |
| SMILES | CC1CC2C3CCC4=C(C(=O)C=CC4(C3(C(CC2(C1(C(=O)CO)O)C)O)F)C)SCC(=O)O |
| Canonical SMILES | CC1CC2C3CCC4=C(C(=O)C=CC4(C3(C(CC2(C1(C(=O)CO)O)C)O)F)C)SCC(=O)O |
| Synonyms | (((11beta,16beta)-9-fluoro-11,17,21-trihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-4-yl)thio)acetic acid 4-(carboxymethylthio)betamethasone 4-CMTBM |
| PubChem Compound | 21770527 |
| Last Modified | Nov 11 2021 |
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